N-(4-bromophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-imine

• IUPAC Name: N-(4-bromophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-imine
• InChI: InChI=1S/C24H16BrN3O3/c1-29-19-12-6-15(7-13-19)22-27-24(31-28-22)20-14-16-4-2-3-5-21(16)30-23(20)26-18-10-8-17(25)9-11-18/h2-14H,1H3
• InChI Key: WPEGZJIBALWGCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC4=CC=CC=C4OC3=NC5=CC=C(C=C5)Br
• Molecular Formula: C24H16BrN3O3
• Molecular Weight: 474.3 g/mol

Description

N-(4-bromophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-imine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that belongs to the class of chromene derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Antibacterial Effects : Research involving derivatives of 4-hydroxy-chromen-2-one, a structurally related compound, highlights significant antibacterial activity against various bacterial strains such as Staphylococcus aureus, E. coli, and Bacillus cereus. These findings suggest the potential of related chromen-2-imine derivatives in developing new antibacterial agents (Behrami & Dobroshi, 2019).

Anticancer Activity : The synthesis and characterization of ruthenium flavanol complexes, including derivatives of 4H-chromen-4-one, were found to exhibit significant cytotoxic potential against breast cancer cell lines MCF-7. This research underscores the potential use of chromen-2-imine derivatives in cancer treatment, particularly as part of metal-based chemotherapeutic agents (Singh et al., 2017).

Optoelectronic Applications : A study on the synthesis of new 1,3,4-oxadiazole derivatives containing 2-fluoro-4-methoxy phenyl demonstrated these compounds' potential in optoelectronic applications, particularly as optical limiters. This suggests that compounds like N-(4-bromophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-imine could be explored for similar applications (Chandrakantha et al., 2011).